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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B1678873 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for utilizing NIH-12848, a selective inhibitor

of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ), in immunofluorescence (IF) staining

applications. The following protocols are designed to guide researchers in investigating the

cellular effects of NIH-12848, particularly its impact on protein translocation and signaling

pathways.

Introduction
NIH-12848 is a potent and selective inhibitor of PI5P4Kγ, an enzyme involved in the regulation

of phosphoinositide signaling pathways.[1][2] This compound has been shown to inhibit the

translocation of the Na+/K+-ATPase to the plasma membrane in mouse principal kidney

cortical collecting duct (mpkCCD) cells, making it a valuable tool for studying the cellular

functions of PI5P4Kγ.[1][2] Immunofluorescence staining is a powerful technique to visualize

the subcellular localization of proteins and can be effectively used to study the effects of NIH-
12848 on cellular processes.

Mechanism of Action
NIH-12848 acts as a selective inhibitor of PI5P4Kγ with an IC50 of approximately 1 µM. It

shows high selectivity for the γ isoform over the α and β isoforms of PI5P4K (IC50s > 100 µM).

By inhibiting PI5P4Kγ, NIH-12848 disrupts the phosphorylation of phosphatidylinositol 5-
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phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key signaling

molecule involved in various cellular processes, including membrane trafficking. One of the

documented downstream effects of NIH-12848 treatment is the inhibition of Na+/K+-ATPase

translocation to the plasma membrane.

Data Presentation
Table 1: Inhibitor Properties

Compound Target IC50
Recommended
Cell Culture
Concentration

Reference

NIH-12848 PI5P4Kγ ~1 µM 10 µM

NIH-12848 PI5P4Kα >100 µM N/A

NIH-12848 PI5P4Kβ >100 µM N/A

Signaling Pathway Diagram
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Simplified Signaling Pathway of NIH-12848 Action
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Immunofluorescence Workflow with NIH-12848 Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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